Cas no 28199-19-1 (6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline)

6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline is a heterocyclic organic compound featuring a quinoxaline core with a chloro substituent at the 6-position and a methyl group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its tetrahydroquinoxaline scaffold is particularly useful for developing bioactive molecules, including CNS-active compounds and enzyme inhibitors. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. The compound’s stability and synthetic versatility make it suitable for diverse applications in medicinal chemistry and material science. High purity grades ensure consistent performance in research and industrial processes.

6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline structure

28199-19-1 structure

Product Name:6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline

CAS No:28199-19-1

MF:C₉H₁₁ClN₂

MW:182.650040864944

MDL:MFCD20672492

CID:1029923

PubChem ID:71607468

Update Time:2025-10-30

6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

- 6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline
- 7-chloro-4-methyl-2,3-dihydro-1H-quinoxaline
- DB-242727
- AKOS016845681
- DTXSID70856410
- EN300-97095
- 28199-19-1
- Z1262584844
- CS-0218000
- MDL： MFCD20672492
- Inchi： 1S/C9H11ClN2/c1-12-5-4-11-8-6-7(10)2-3-9(8)12/h2-3,6,11H,4-5H2,1H3
- InChI Key： ABSNBGOYKMLINX-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)NCCN2C

Computed Properties

Exact Mass: 182.0610761g/mol
Monoisotopic Mass: 182.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 15.3Å²

6-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline Pricemore >>

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Chemenu	CM141804-1g	6-chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline	28199-19-1	95%	1g	$408	2021-08-05
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TRC	C374585-100mg	6-chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline	28199-19-1		100mg	$ 295.00	2022-04-01
Enamine	EN300-97095-0.05g	6-chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline	28199-19-1	95.0%	0.05g	$162.0	2025-02-21
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Enamine	EN300-97095-0.5g	6-chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline	28199-19-1	95.0%	0.5g	$546.0	2025-02-21
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